2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-N-phenethylacetamide oxalate

• IUPAC Name: 2-[4-[(2-methylbenzimidazol-1-yl)methyl]piperidin-1-yl]-N-(2-phenylethyl)acetamide;oxalic acid
• InChI: InChI=1S/C24H30N4O.C2H2O4/c1-19-26-22-9-5-6-10-23(22)28(19)17-21-12-15-27(16-13-21)18-24(29)25-14-11-20-7-3-2-4-8-20;3-1(4)2(5)6/h2-10,21H,11-18H2,1H3,(H,25,29);(H,3,4)(H,5,6)
• InChI Key: YTDGSLFHCPBYGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3CCN(CC3)CC(=O)NCCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C26H32N4O5
• Molecular Weight: 480.6 g/mol

Description

The compound “2-(4-((2-methyl-1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-N-phenethylacetamide oxalate” is a complex organic molecule that contains several functional groups and structural features, including a benzimidazole ring, a piperidine ring, and an acetamide group. Benzimidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The benzimidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms. The acetamide group consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the conditions and the reagents used. Benzimidazole derivatives can undergo a variety of reactions due to the presence of the imidazole ring and other functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a piperazine unit in place of a 6-methylene chain in the linker between the head (pyridylacetamide) and tail (benzimidazole) moieties led to a marked enhancement of the aqueous solubility (up to 19 mg/mL at pH 1.2) and a significant improvement of the oral absorption.

Scientific Research Applications

Antitumor Agents

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Treatment of Peptic Ulcers

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Antibacterial Agents

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Antiviral Agents

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Anti-inflammatory Agents

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Anti-parasitic Agents

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Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. In addition, its potential biological activities could be explored in more detail, possibly leading to the development of new drugs.